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Compound of Interest

Compound Name: Imazalil

Cat. No.: B1587083

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the stability of the fungicide Imazalil and
its primary metabolite, a-(2,4-dichlorophenyl)-1H-imidazole-1-ethanol (also known as R14821
or IZM), under various storage conditions. The information presented is crucial for ensuring the
integrity of analytical samples and the accuracy of residue analysis in research and quality
control settings.

Data Presentation: Quantitative Stability
Comparison

The stability of Imazalalil and its primary metabolite is significantly influenced by storage
temperature. Frozen storage at -20°C offers excellent long-term stability, while refrigerated and
room temperature storage lead to more rapid degradation.
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Storage ) . ..
o Analyte Matrix Duration Stability Reference
Condition
Plant
Frozen Imazalil & Commodities At least 12
) Stable [1]
(-20°C) R14821 (High Water months
Content)
) Stable
Imazalil & ) ) Up to 30
Citrus Fruits (change of
R14821 months
<20%)
Standard
Imazalil Solution (in 1 year Stable
methanol)
Refrigerated ] Clementine Half-life of
Imazalil ] 28 days
(4°C) Mandarins 15-18 days
No significant
] difference
Imazalil Oranges 32 days [2]
from 22-25°C
storage
No significant
Room
) difference
Temperature Imazalil Oranges 32 days [2]
from 4°C
(22-25°C)
storage
Stable at
Agqueous
] ] 40°C in the
Imazalil Solution (pH 8 weeks
absence of
2.4-7.0) _
light

Experimental Protocols

A generalized experimental protocol for assessing the storage stability of Imazalil and its

metabolites in a given matrix, based on OECD guidelines, is provided below.

Objective:
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To determine the stability of Imazalil and its metabolite R14821 in a specific commodity matrix
under defined storage conditions (e.g., -20°C, 4°C, and room temperature) over a specified
period.

Materials:

e Blank (control) commodity matrix

e Analytical standards of Imazalil and R14821

» Homogenizer

e Storage containers (e.g., amber glass vials)

e Analytical instrumentation (e.g., LC-MS/MS or GC-MS)

o Reagents and solvents for extraction and analysis (e.g., acetonitrile, magnesium sulfate,
sodium chloride, primary secondary amine (PSA) sorbent)

Procedure:

o Sample Preparation and Fortification:
o Homogenize the blank commodity matrix to ensure uniformity.

o Fortify a known amount of the homogenized matrix with Imazalil and R14821 at a
concentration relevant to expected residue levels.

o Prepare a sufficient number of fortified samples to allow for analysis at multiple time
points.

o Storage:

o Divide the fortified samples into groups for storage at the different temperature conditions
being evaluated (-20°C, 4°C, and room temperature).

o Store samples in the dark to prevent photodegradation.

e Analysis:
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o Analyze a set of fortified samples (time zero) immediately after preparation to establish the
initial concentration.

o At predetermined intervals (e.g., 0, 1, 3, 6, 9, and 12 months for frozen storage; 0, 7, 14,
21, and 28 days for refrigerated and room temperature storage), withdraw a set of
samples from each storage condition for analysis.

o Extract Imazalil and R14821 from the matrix using a validated method, such as the
QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol.[3][4][5][6]

o Analyze the extracts using a calibrated LC-MS/MS or GC-MS system.

o Data Evaluation:

o Calculate the percentage of the initial concentration of Imazalil and R14821 remaining at
each time point.

o Determine the rate of degradation and, if applicable, the half-life of each analyte under
each storage condition.

o The analytes are considered stable if the mean residue level at the end of the storage
period is within a certain percentage (e.g., £20%) of the initial concentration.

Mandatory Visualization
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Caption: Experimental workflow for validating the storage stability of Imazalil and its
metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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